Cas no 6325-06-0 ( )

• Product Name: &nbsp
• CAS No: 6325-06-0
• MF: C₁₆H₁₄Cl₂O
• MW: 293.187762737274
• CID: 959502
• PubChem ID: 232431
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(4-chlorophenyl)butan-2-one
• 3,3-bis-(4-chloro-phenyl)-butan-2-one
• 3,3-Bis(4-chlorphenyl)-2-butanon
• 3,3-Bis-(4-chlor-phenyl)-butan-2-on
• AC1L5NVB
• AC1Q3NC7
• AG-J-72073
• AR-1E8588
• CTK5B8300
• NSC29856
• DTXSID20283116
• NSC-29856
• 6325-06-0
•  

• Inchi： 1S/C16H14Cl2O/c1-11(19)16(2,12-3-7-14(17)8-4-12)13-5-9-15(18)10-6-13/h3-10H,1-2H3
• InChI Key： NLOLAQGSPXHMPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C)=O)(C)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 292.04232
• Monoisotopic Mass: 292.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 377.7°C at 760 mmHg
• Flash Point: 159.7°C
• Refractive Index: 1.57
• PSA: 17.07
• LogP: 4.88840